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Compound of Interest

Compound Name: 5-Benzyloxy-2-bromotoluene

Cat. No.: B098187

An In-Depth Technical Guide to 5-Benzyloxy-2-bromotoluene: Commercial Availability,
Synthesis, and Applications

Introduction

5-Benzyloxy-2-bromotoluene, also known by its IUPAC name 1-bromo-4-(benzyloxy)-2-
methylbenzene, is a key organic intermediate with significant applications in the synthesis of
complex molecules, particularly within the pharmaceutical industry.[1][2] Its structure, featuring
a brominated toluene core protected by a benzyl ether group, offers versatile reactivity for
constructing more elaborate molecular architectures. The bromine atom serves as a reactive
handle for various coupling reactions, while the benzyl ether provides a stable yet readily
cleavable protecting group for the phenolic hydroxyl function. This guide provides a
comprehensive overview for researchers and drug development professionals on its
commercial availability, suppliers, synthesis, purification, and safe handling.

Chemical and Physical Properties[1][3]

Molecular Formula: C14H13BrO[1][4][5][6]

Molecular Weight: 277.16 g/mol [1][4]

CAS Number: 17671-75-9[1][2][4][6]

Appearance: Typically a solid[5]
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e Melting Point: 69-70.5°C[3][7]
» Boiling Point: 360.9°C (Predicted)[3][7]
e Density: 1.341 g/cm3 (Predicted)[3][7]

Commercial Availability and Supplier Analysis

5-Benzyloxy-2-bromotoluene is readily available from a range of chemical suppliers, catering
to different scales from laboratory research to industrial production.[2] The choice of supplier
often depends on the required quantity, purity, and lead time. Below is a comparative analysis

of prominent suppliers.
Supplier Selection Workflow

The process of selecting a suitable supplier can be streamlined by considering key project
requirements such as scale, purity, and documentation needs.
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Caption: Workflow for selecting a supplier for 5-Benzyloxy-2-bromotoluene.
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Comparative Table of Commercial Suppliers
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Supplier

CAS Number

Purity

Available
Quantities

Notes

Oakwood

Chemical

17671-75-9

Not specified

19, 59, 25¢g

Offers small
guantities
suitable for initial
research and

development.[6]

AOBChem USA

17671-75-9

97%

250mg, 500mg,
19, 59, 10g, 259,
1009

Provides a wide
range of
guantities with
specified purity.
[8]

Fluorochem

17671-75-9

98%

Not specified

Lists a high
purity grade,
suitable for
applications
sensitive to

impurities.[5]

Aromsyn Co.,
Ltd.

17671-75-9

>97%

Gram to kilogram

scale

Specializes in
manufacturing
and offers
custom

synthesis.[2]

Santa Cruz

Biotechnology

17671-75-9

Not specified

Not specified

Marketed as a
biochemical for
proteomics
research; for
research use

only.[4]

XIAMEN
EQUATION
CHEMICAL

17671-75-9

Industrial Grade

Bulk

A China-based
manufactory
suitable for large-

scale industrial

supply.[7]
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Accepts blanket
ChemUniverse, N N purchase orders
17671-75-9 Not specified Bulk quantities
Inc. for large

guantities.[9]

Synthesis Protocol

While commercially available, in-house synthesis may be required for specific research needs,
such as isotopic labeling or derivatization. A common synthetic route involves the benzylation
of a brominated phenol, a variant of the Williamson ether synthesis.

lllustrative Synthesis Scheme

Base (e.g., K2COs)
Solvent (e.g., Acetone)

(Z-Bromo-S-hydroxytquene (Benzyl Bromide)

Heat (Reflux)

v
5-Benzyloxy-z-bromotoluene)

Click to download full resolution via product page

Caption: Representative synthesis of 5-Benzyloxy-2-bromotoluene.

Step-by-Step Methodology

o Reaction Setup: To a solution of 2-bromo-5-hydroxytoluene (1 equivalent) in a polar aprotic
solvent such as acetone or DMF, add a suitable base. Anhydrous potassium carbonate
(K2COs3, 1.5-2.0 equivalents) is a common and effective choice.
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» Addition of Benzylating Agent: Add benzyl bromide (1.1 equivalents) to the stirred
suspension.

» Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC) until the starting phenol is consumed.

o Workup: After cooling to room temperature, filter off the inorganic salts. Evaporate the
solvent from the filtrate under reduced pressure to obtain the crude product.

o Extraction: Dissolve the crude residue in a water-immiscible organic solvent (e.g., ethyl
acetate). Wash the organic layer sequentially with water, a dilute base solution (e.g., 5%
NaOH) to remove any unreacted phenol, and finally with brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSOQa), filter, and concentrate in vacuo to yield the crude 5-Benzyloxy-2-
bromotoluene.

Purification Techniques

Purity is paramount for ensuring the success of subsequent synthetic steps and the quality of
the final product.[10] The crude product from the synthesis typically requires purification to
remove unreacted starting materials and byproducts.

o Recrystallization: This is an effective method for crystalline solids.[10] Given the compound's
melting point of 69-70.5°C, recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) can yield high-purity material.[3][7] This technique is
cost-effective but may result in lower yields due to product loss in the mother liquor.[10]

e Column Chromatography: For non-crystalline crude products or to separate closely related
impurities, silica gel column chromatography is the method of choice.[10] A non-polar eluent
system, such as a gradient of ethyl acetate in hexanes, is typically used to isolate the
product. While effective, this method is more time-consuming and solvent-intensive.[10]

Applications in Drug Discovery

5-Benzyloxy-2-bromotoluene is a valuable building block in medicinal chemistry and drug
discovery.[11] Its utility stems from the orthogonal reactivity of the aryl bromide and the benzyl
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ether protecting group.

e Cross-Coupling Reactions: The C-Br bond is a prime site for metal-catalyzed cross-coupling
reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig amination), allowing for the
introduction of diverse carbon and heteroatom substituents. This is a cornerstone of modern
drug synthesis.

o Synthesis of Pharmaceutical Intermediates: It serves as a precursor for more complex
molecules. For instance, intermediates in the synthesis of selective estrogen receptor
modulators (SERMSs) like bazedoxifene share a similar substituted indole core, the synthesis
of which can involve precursors derived from related benzyloxy-bromophenyl compounds.
[12]

» Protecting Group Manipulation: Following the construction of the molecular backbone, the
benzyl ether can be readily cleaved under standard hydrogenolysis conditions (Hz, Pd/C) to
reveal the free phenol, which can then be used for further functionalization or as a key
pharmacophoric feature in the final active pharmaceutical ingredient (API).

Safety and Handling

Proper handling of 5-Benzyloxy-2-bromotoluene is essential in a laboratory setting. According
to GHS classifications, this chemical is an irritant.[1]

» Hazards:
o Causes skin irritation (H315).[1][7][13]
o Causes serious eye irritation (H319).[1][7][13]
o May cause respiratory irritation (H335).[7][13]
» Precautionary Measures:

o Handling: Use only in a well-ventilated area or outdoors.[7][13] Avoid breathing dust,
fumes, or vapors.[7][13][14] Wash hands and any exposed skin thoroughly after handling.
[71[13][15]
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o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[7][13][14][15] Safety glasses or a face shield are mandatory.[14]

o Storage: Store in a cool, well-ventilated place.[7][13] Keep the container tightly closed and
store locked up.[7][13] Recommended storage temperature is 2-8°C.[8][14]

o First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[7]
[15] If on skin, wash with plenty of water.[7][15] If inhaled, remove the person to fresh air.
[7][15] Seek medical attention if irritation persists or if you feel unwell.[7]

Always consult the material safety data sheet (MSDS) provided by the supplier for the most
detailed and up-to-date safety information.[3][13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-Benzyloxy-2-bromotoluene | C14H13BrO | CID 2756639 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
http://angenechemical.com/sds/56872-27-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
http://angenechemical.com/sds/56872-27-6.pdf
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://www.aobchem.com/5-benzyloxy-2-bromotoluene.html
http://angenechemical.com/sds/56872-27-6.pdf
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.chemsrc.com/en/cas/17671-75-9_896561.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
http://angenechemical.com/sds/56872-27-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
https://www.benchchem.com/product/b098187?utm_src=pdf-body
https://www.benchchem.com/product/b098187?utm_src=pdf-body
https://www.benchchem.com/product/b098187?utm_src=pdf-body
https://www.benchchem.com/product/b098187?utm_src=pdf-body
https://www.benchchem.com/product/b098187?utm_src=pdf-body
https://www.benchchem.com/product/b098187?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2756639
https://pubchem.ncbi.nlm.nih.gov/compound/2756639
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. 17671-75-9 | 5-(Benzyloxy)-2-bromotoluene - Aromsyn Co.,Ltd. [aromsyn.com]
. 5-benzyloxy-2-bromotoluene | CAS#:17671-75-9 | Chemsrc [chemsrc.com]

. scbt.com [scbt.com]

. fluorochem.co.uk [fluorochem.co.uk]

. 5-Benzyloxy-2-bromotoluene [oakwoodchemical.com]

. echemi.com [echemi.com]

. aobchem.com [aobchem.com]

°
© (0] ~ » &) H w N

. chemuniverse.com [chemuniverse.com]
e 10. pdf.benchchem.com [pdf.benchchem.com]

e 11. Current status and future prospects for enabling chemistry technology in the drug
discovery process - PMC [pmc.ncbi.nim.nih.gov]

e 12. EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-
methyl-1h-indole - Google Patents [patents.google.com]

e 13. sigmaaldrich.com [sigmaaldrich.com]
e 14. angenechemical.com [angenechemical.com]
e 15. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Commercial availability and suppliers of 5-Benzyloxy-2-
bromotoluene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098187#commercial-availability-and-suppliers-of-5-
benzyloxy-2-bromotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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